Cas no 91319-29-8 (5-Cyanoisothiazole-3-carboxylic acid)
91319-29-8 structure
Product Name:5-Cyanoisothiazole-3-carboxylic acid
CAS No:91319-29-8
MF:C5H2N2O2S
MW:154.146579265594
CID:799584
PubChem ID:45082109
Update Time:2025-04-19
5-Cyanoisothiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyanoisothiazole-3-carboxylic acid
- 3-Isothiazolecarboxylicacid, 5-cyano-
- 5-cyano-1,2-thiazole-3-carboxylic acid
- 3-ISOTHIAZOLECARBOXYLIC ACID,5-CYANO
- DTXSID30665101
- SCHEMBL3977182
- 91319-29-8
- 5-Cyano-isothiazole-3-carboxylic acid
-
- Inchi： 1S/C5H2N2O2S/c6-2-3-1-4(5(8)9)7-10-3/h1H,(H,8,9)
- InChI Key： FTUNDVMXOMWULV-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 153.98400
- Monoisotopic Mass: 153.98369848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 102.22000
- LogP: 0.71298
5-Cyanoisothiazole-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Cyanoisothiazole-3-carboxylic acid Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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